Cas no 1239700-55-0 (2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1239700-55-0 structure
Product Name:2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1239700-55-0
MF:C14H18BFO2
MW:248.100927829742
CID:2209481
PubChem ID:329766364
Update Time:2024-11-02

2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1239700-55-0
    • 1-(3-Fluorophenyl)vinylboronic acid pinacol ester, 97%
    • SY332380
    • CS-0437056
    • 1-(3-Fluorophenyl)vinylboronic acid pinacol ester
    • 2-(1-(3-Fluorophenyl)vinyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • AT19918
    • MDL: MFCD18383357
    • Inchi: 1S/C14H18BFO2/c1-10(11-7-6-8-12(16)9-11)15-17-13(2,3)14(4,5)18-15/h6-9H,1H2,2-5H3
    • InChI Key: JHYKXYAWAWZTCM-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(B1OC(C)(C)C(C)(C)O1)=C

Computed Properties

  • Exact Mass: 248.13800
  • Monoisotopic Mass: 248.1383881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.041 g/mL at 25 °C
  • Flash Point: Fahrenheit: >212 ° f
    Celsius: >100 ° c
  • Refractive Index: n20/D 1.499
  • PSA: 18.46000
  • LogP: 3.47030

2-[1-(3-Fluorophenyl)vinyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:2-8°C
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